Cas no 2490426-53-2 ((4-Aminospiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-1-yl)methanol)

• Product Name: (4-Aminospiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-1-yl)methanol
• CAS No: 2490426-53-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5801283
• PubChem ID: 137943399
• Update Time: 2025-06-30

(4-Aminospiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Aminospiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-1-yl)methanol
• EN300-39870166
• {1-amino-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-4-yl}methanol
• {1-amino-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutane]-4-yl}methanol
• 2490426-53-2
• EN300-6512861

• Inchi： 1S/C9H15NO2/c10-8-4-7(5-8,6-11)12-9(8)2-1-3-9/h11H,1-6,10H2
• InChI Key： XNLDCFBYEIQKAO-UHFFFAOYSA-N
• SMILES： O1C2(CO)CC(C2)(C21CCC2)N

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on (4-Aminospiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-1-yl)methanol

Introduction to (4-Aminospiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-1-yl)methanol and Its Significance in Modern Chemical Research

Compound with the CAS number 2490426-53-2 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically the (4-Aminospiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-1-yl)methanol, presents a unique framework that has opened up new avenues for exploration in drug discovery and molecular design.

The spirocyclic core of this molecule, characterized by its intricate bicyclic system, offers a platform for diverse chemical modifications and functionalizations. This structural motif has been increasingly recognized for its potential in developing novel bioactive compounds due to its ability to mimic natural products and exhibit distinct pharmacological properties.

In recent years, there has been a surge in research focusing on spirocyclic compounds due to their remarkable biological activities. The presence of both amino and hydroxyl functional groups in the (4-Aminospiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-1-yl)methanol moiety provides a rich scaffold for further derivatization, enabling the synthesis of a wide array of derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapeutics. The spirocyclic structure can be engineered to interact selectively with biological targets, making it an attractive candidate for drug design. For instance, studies have shown that spirocyclic compounds can exhibit enhanced binding affinity and selectivity towards enzymes and receptors involved in various disease pathways.

The versatility of the (4-Aminospiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-1-yl)methanol framework has also led to its exploration in the field of catalysis. Researchers have leveraged its unique structural features to develop novel catalysts that can facilitate complex organic transformations under mild conditions. This has significant implications for green chemistry and sustainable manufacturing processes.

Moreover, the compound's ability to undergo various chemical reactions makes it a valuable intermediate in synthetic chemistry. Its reactivity allows for the construction of more complex molecules, which can be further functionalized to produce high-value chemicals and pharmaceuticals. This underscores its importance as a building block in modern synthetic strategies.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives with improved pharmacokinetic profiles.

In conclusion, the compound with CAS number 2490426-53-2, specifically the (4-Aminospiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-1-yl)methanol, represents a significant advancement in chemical research. Its unique structural features and versatile reactivity make it a promising candidate for drug discovery, catalysis, and synthetic applications. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of chemical biology and pharmaceutical innovation.